![molecular formula C10H10O4 B3265630 Ethyl 2-(2-hydroxyphenyl)-2-oxoacetate CAS No. 40785-55-5](/img/structure/B3265630.png)
Ethyl 2-(2-hydroxyphenyl)-2-oxoacetate
Overview
Description
Ethyl 2-(2-hydroxyphenyl)-2-oxoacetate is a synthetic intermediate useful for the preparation of novel anti-inflammatory agents . It also has a spicy odor and a sweet flavor, making it a potential flavoring agent .
Synthesis Analysis
The synthesis of this compound involves the reaction of 2-hydroxyacetophenone with ethylene-diamine . A new [2 + 2+1] cyclization of 3-(2-aryl-2-oxoethylidene)-2-oxindoles and two equivalents of α-thiocyanato ketones in the presence of potassium t-butoxide under microwave irradiation were disclosed to provide 2,3,5-trisubstituted thiophene derivatives .Molecular Structure Analysis
The molecular structure of this compound is represented by the formula C10H12O3 . The InChI code for this compound is 1S/C10H12O3/c1-2-13-10(12)7-8-5-3-4-6-9(8)11/h3-6,11H,2,7H2,1H3 .Physical And Chemical Properties Analysis
This compound has a molecular weight of 180.2 . It is an off-white to pale yellow semi-solid substance . It has a melting point of 67-68 °C and a boiling point of 105°C at 0.35-0.45mmHg . It has a density of 1.146±0.06 g/cm3 .Scientific Research Applications
1. Catalysis and Synthesis
Research indicates that ethyl 2-(2-hydroxyphenyl)-2-oxoacetate derivatives play a crucial role in catalysis and chemical synthesis. For instance, a study by Li et al. (2011) detailed the catalytic asymmetric hydrogenation of ethyl 2-(benzo[b]thiophen-5-yl)-2-oxoacetate in the formal synthesis of cognitive enhancer T-588, showcasing the compound's significance in synthesizing biologically active products (Li, Ma, Li, Tao, Meng, Fan, & Zhang, 2011). Similarly, Hu, Guan, and Shi (2012) demonstrated its utility in cyclization reactions for synthesizing chromans, further underlining its role in creating biologically active compounds (Hu, Guan, & Shi, 2012).
2. Pharmaceutical and Medical Applications
The compound has been studied for its potential in pharmaceutical and medical applications. Ragavan et al. (2020) synthesized and characterized ethyl 2-(4-(5, 9-dihydro-6-hydroxy-2-mercapto-4H-purin-8-ylthio) thiophen-2-yl)-2-oxoacetate, investigating its efficacy as an anticancer agent against breast cancer cells (Ragavan, Vidya, Shanavas, Acevedo, Anbarasan, Manjri, Prakasam, Sudhakar, & Selvankumar, 2020). This study emphasizes the compound's potential in developing new therapeutic agents.
3. Bioactive Compound Synthesis
This compound derivatives are also pivotal in synthesizing bioactive compounds. Fokin, Burgart, Saloutin, and Chupakhin (2005) described the synthesis of fluorine-containing derivatives from ethyl 2-(1-aryl-5,6,7,8-tetrafluoro-4-oxo-1,4-dihydrocinnolin-3-yl)-2-oxoacetates, highlighting their role in producing compounds with diverse biological activities (Fokin, Burgart, Saloutin, & Chupakhin, 2005).
Safety and Hazards
Ethyl 2-(2-hydroxyphenyl)-2-oxoacetate should be handled with care. Avoid breathing mist, gas or vapours. Avoid contacting with skin and eye. Use personal protective equipment. Wear chemical impermeable gloves. Ensure adequate ventilation. Remove all sources of ignition. Evacuate personnel to safe areas .
properties
IUPAC Name |
ethyl 2-(2-hydroxyphenyl)-2-oxoacetate | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10O4/c1-2-14-10(13)9(12)7-5-3-4-6-8(7)11/h3-6,11H,2H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AHIQFGJYCGHEEQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C(=O)C1=CC=CC=C1O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
194.18 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.